N-[2-(Acetoxy)ethyl]-3-pyridinecarboxamide

• CAS No.: 83440-03-3
• Product Name: N-[2-(Acetoxy)ethyl]-3-pyridinecarboxamide
• Molecular Formula: C10H12N2O3
• Molecular Weight: 208.21 g/mol
• IUPAC Name: 2-(pyridine-3-carbonylamino)ethyl acetate
• Standard InChI: InChI=1S/C10H12N2O3/c1-8(13)15-6-5-12-10(14)9-3-2-4-11-7-9/h2-4,7H,5-6H2,1H3,(H,12,14)
• Standard InChIKey: JQICNNKLTFYSLS-UHFFFAOYSA-N
• SMILES: CC(=O)OCCNC(=O)C1=CN=CC=C1
• Canonical SMILES: CC(=O)OCCNC(=O)C1=CN=CC=C1
• Appearance: Solid powder
• Description: Acetic acid 2-[[oxo(3-pyridinyl)methyl]amino]ethyl ester is a pyridinecarboxamide. It derives from a nicotinamide.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: SG-209; SG 209; SG209
• Reference: 1: Umaru B, Pyriochou A, Kotsikoris V, Papapetropoulos A, Topouzis S. ATP-sensitive potassium channel activation induces angiogenesis in vitro and in vivo. J Pharmacol Exp Ther. 2015 Jul;354(1):79-87. doi: 10.1124/jpet.114.222000. Epub 2015 May 14. PubMed PMID: 25977483.; 2: Parimala K, Peedicayil J, Peedicayil A, Nelson N, Ernest K. The effect of a nicorandil congener on isolated human myometrium. Eur J Obstet Gynecol Reprod Biol. 2006 Jun 1;126(2):176-9. Epub 2005 Oct 10. PubMed PMID: 16216408.; 3: Wei XM, Heywood GJ, Di Girolamo N, Thomas PS. Nicorandil inhibits the release of TNFalpha from a lymphocyte cell line and peripheral blood lymphocytes. Int Immunopharmacol. 2003 Nov;3(12):1581-8. PubMed PMID: 14555283.; 4: Heywood GJ, Thomas PS. Nicorandil inhibits degranulation and TNF-alpha release from RBL-2H3 cells. Inflamm Res. 2002 Apr;51(4):176-81. PubMed PMID: 12058954.; 5: Satoh K, Orito K, Yoneyama F, Taira N. A further study of the vasodilator and negative inotropic mechanisms of action of nicorandil and its congeners in the canine heart. Cardiovasc Drugs Ther. 1994 Apr;8(2):227-34. PubMed PMID: 7918135.; 6: Abe S, Nishimura J, Nakamura M, Kanaide H. Effects of nicorandil on cytosolic calcium concentrations and on tension development in the rabbit femoral artery. J Pharmacol Exp Ther. 1994 Feb;268(2):762-71. PubMed PMID: 8113988.; 7: Satoh K, Yamada H, Yoneyama F, Taira N. The group at C2 of N-ethylnicotinamide determines the vasodilator potencies and mechanisms of action of nicorandil and its congeners in canine coronary arteries. Naunyn Schmiedebergs Arch Pharmacol. 1991 Nov;344(5):589-95. PubMed PMID: 1839805.; 8: Ishibashi T, Hamaguchi M, Imai S. 2-Nicotinamidoethyl acetate (SG-209) is a potassium channel opener: structure activity relationship among nicorandil derivatives. Naunyn Schmiedebergs Arch Pharmacol. 1991 Aug;344(2):235-9. PubMed PMID: 1658666.; 9: Yonekura H, Iwatsuki K, Horiuchi A, Chiba S. Effects of N-(2-hydroxyethyl)nicotinamide nitrate (nicorandil; SG-75) and its derivatives on pancreatic exocrine secretion in the dog. Pancreas. 1990;5(1):75-81. PubMed PMID: 1688393.; 10: Maruyama M, Satoh K, Taira N. Effects of nicorandil and its congeners on musculature and vasculature of the dog trachea in situ. Arch Int Pharmacodyn Ther. 1982 Aug;258(2):260-6. PubMed PMID: 6215905.
• PubChem Compound: 134230
• Last Modified: Nov 11 2021